Cas no 2228111-03-1 (2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid)

• Product Name: 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid
• CAS No: 2228111-03-1
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 6050843
• PubChem ID: 165864614
• Update Time: 2025-06-13

2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid
• EN300-1886988
• 2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)propanoic acid
• 2228111-03-1

• Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(19)16-10-14-5-7(6-15-10)4-8(13)9(17)18/h5-6,8H,4,13H2,1-3H3,(H,17,18)(H,14,15,16,19)
• InChI Key： BVWWTKKQHJFBMZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CC(C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.13280507g/mol
• Monoisotopic Mass: 282.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 127Ų

Additional information on 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid

Introduction to 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid (CAS No. 2228111-03-1)

2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid, identified by its CAS number 2228111-03-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid incorporates several key functional groups, including an amino group, a carboxylic acid group, and a pyrimidine moiety. These structural features contribute to its potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating cellular processes. The presence of a tert-butoxy carbonyl group further enhances its stability and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid has been studied for its potential role in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interfering with the production of pro-inflammatory cytokines and chemokines.

Moreover, the pyrimidine core of 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid is a common scaffold in many biologically active molecules. Pyrimidine derivatives have been extensively explored for their therapeutic potential in various diseases, including cancer, infectious diseases, and autoimmune disorders. The unique arrangement of atoms in this compound allows for selective binding to biological targets, which is essential for achieving desired pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid to its target proteins. These studies have highlighted the compound's potential as a lead molecule for the development of new drugs targeting inflammatory and immunological diseases. The ability to predict molecular interactions with high accuracy has significantly accelerated the drug discovery process, allowing for more efficient synthesis and optimization of candidate compounds.

The synthesis of 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, has improved the yield and purity of this compound. These methods have also enabled the introduction of structural modifications that can enhance its biological activity and pharmacokinetic properties.

In clinical settings, the development of new therapeutic agents often relies on understanding the mechanisms of action at the molecular level. 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid has been investigated in preclinical studies to assess its potential therapeutic effects. Initial results indicate that this compound may have significant benefits in treating conditions characterized by excessive inflammation or immune dysregulation. Further research is needed to fully elucidate its mechanism of action and to evaluate its safety and efficacy in human trials.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs that can address unmet medical needs. 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid represents one of many promising candidates that are being developed through interdisciplinary approaches combining synthetic chemistry, biochemistry, and computational biology. The integration of these disciplines has led to more rapid and targeted drug discovery efforts, ultimately benefiting patients worldwide.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with specific targets with high precision. The development of 2-amino-3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)propanoic acid is a testament to the power of modern chemical biology in creating innovative therapeutic solutions. By leveraging cutting-edge technologies and methodologies, researchers are paving the way for new treatments that can improve human health and well-being.